Cas no 827320-99-0 (Phosphonic acid, [(2R)-2-amino-2-(2-bromophenyl)ethyl]-, diethyl ester)

• Product name: Phosphonic acid, [(2R)-2-amino-2-(2-bromophenyl)ethyl]-, diethyl ester
• CAS No: 827320-99-0
• MF: C₁₂H₁₉BrNO₃P
• MW: 336.161923646927
• CID: 684821
• PubChem ID: 11371087

Phosphonic acid, [(2R)-2-amino-2-(2-bromophenyl)ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2R)-2-amino-2-(2-bromophenyl)ethyl]-, diethyl ester
• 827320-99-0
• DTXSID30463907

• Inchi： InChI=1S/C12H19BrNO3P/c1-3-16-18(15,17-4-2)9-12(14)10-7-5-6-8-11(10)13/h5-8,12H,3-4,9,14H2,1-2H3/t12-/m0/s1
• InChI Key： AVCYBNMHTXZKSC-LBPRGKRZSA-N
• SMILES： CCOP(=O)(CC(C1=CC=CC=C1Br)N)OCC

Computed Properties

• Exact Mass: 335.02859g/mol
• Monoisotopic Mass: 335.02859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų